Cas no 86562-85-8 (S-adenosyl-L-methionine)

• Product Name: S-adenosyl-L-methionine
• CAS No: 86562-85-8
• MF: C₄₃H₅₄N₆O₁₇S₅
• MW: 1087.24386548996
• CID: 724915
• PubChem ID: 131864316
• Update Time: 2025-04-19

S-adenosyl-L-methionine Chemical and Physical Properties

Names and Identifiers

• S-adenosyl-L-methionine
• S-ADENOSYL-L-METHIONINE P-TOLUENESULFONATE SALT
• S-Adenosyl-L-methionine 4-methylbenzenesulfonic acid tri(4-methylbenzenesulfonate) salt
• 86562-85-8
• S-Adenosyl-L-methionine4-methylbenzenesulfonicacidtri(4-methylbenzenesulfonate)salt

• Inchi： 1S/C15H22N6O5S.4C7H8O3S/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;4*1-6-2-4-7(5-3-6)11(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);4*2-5H,1H3,(H,8,9,10)/t7-,8+,10+,11+,14+,27?;;;;/m0..../s1
• InChI Key： FHDMRCBKJBDBDR-INKMGEERSA-N
• SMILES： [S+](C)(CC[C@@H](C(=O)O)N)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)O.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 570.157
• Monoisotopic Mass: 570.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 100 mg/mL
• PSA: 270.68000
• LogP: 2.33240

S-adenosyl-L-methionine Security Information

• WGK Germany：3
• Storage Condition：−20°C